Cas no 15486-96-1 (3-Bromopropionyl chloride)

• Product Name: 3-Bromopropionyl chloride
• CAS No: 15486-96-1
• MF: C₃H₄BrClO
• MW: 171.420259475708
• MDL: MFCD00000746
• CID: 50119
• PubChem ID: 84944
• Update Time: 2025-06-20

3-Bromopropionyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromopropionyl chloride
• 3-bromopropanoyl chloride
• β-Bromopropionyl chloride
• Propionylchloride, 3-bromo- (6CI,7CI,8CI)
• 3-Bromopropanoic acid chloride
• b-Bromopropanoyl chloride
• b-Bromopropionyl chloride
• w-Bromopropanoyl chloride

• MDL： MFCD00000746
• Inchi： 1S/C3H4BrClO/c4-2-1-3(5)6/h1-2H2
• InChI Key： IHBVNSPHKMCPST-UHFFFAOYSA-N
• SMILES： BrCCC(=O)Cl

Computed Properties

• Exact Mass: 169.91300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 54.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.701 g/mL at 25 °C(lit.)
• Boiling Point: 55-57 °C/17 mmHg(lit.)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Refractive Index: n20/D 1.49(lit.)
• Water Partition Coefficient: React
• PSA: 17.07000
• LogP: 1.53680
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

3-Bromopropionyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S23-S26-S27-S36/37/39-S45-S25
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Additional information on 3-Bromopropionyl chloride

Professional Introduction to 3-Bromopropionyl Chloride (CAS No. 15486-96-1)

3-Bromopropionyl chloride, with the chemical formula C₄H₇BrClO, is a significant compound in the field of organic synthesis and pharmaceutical research. Its molecular structure features a brominated propionic acid derivative, making it a valuable intermediate in the synthesis of various bioactive molecules. The compound is characterized by the presence of both a bromine atom and a chloro group, which enhances its reactivity and utility in synthetic chemistry.

The chemical properties of 3-Bromopropionyl chloride make it particularly useful in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to participate in nucleophilic substitution reactions allows for the facile introduction of various functional groups, enabling the construction of complex molecular architectures. This versatility has made it a staple in synthetic laboratories worldwide.

In recent years, significant advancements have been made in the application of 3-Bromopropionyl chloride in medicinal chemistry. Researchers have leveraged its reactivity to develop novel drug candidates targeting various diseases. For instance, studies have demonstrated its role in the synthesis of inhibitors for enzymes involved in cancer pathways. The bromine atom in its structure can be selectively modified or replaced, providing chemists with a powerful tool for generating diverse molecular libraries.

One notable area of research involves the use of 3-Bromopropionyl chloride in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including signal transduction and protein degradation. By designing molecules that inhibit specific proteases, researchers can develop treatments for conditions such as inflammation and neurodegenerative diseases. The compound's ability to undergo cross-coupling reactions has been particularly advantageous in this context.

The pharmaceutical industry has also explored the use of 3-Bromopropionyl chloride in the synthesis of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes can be an effective strategy for antiviral therapy. Researchers have utilized this compound to create derivatives that disrupt viral protease activity, offering potential treatments for viral infections such as HIV and hepatitis C.

Beyond pharmaceutical applications, 3-Bromopropionyl chloride has found utility in materials science and polymer chemistry. Its reactivity allows for the incorporation of functional groups into polymers, leading to materials with enhanced properties such as biodegradability or drug delivery capabilities. These advancements highlight the compound's broad applicability across multiple scientific disciplines.

The synthesis of 3-Bromopropionyl chloride typically involves the bromination and chlorination of propionic acid or its derivatives. Modern synthetic methods have improved the efficiency and yield of these processes, making it more accessible for industrial and research applications. Advances in catalytic systems have also enabled greener synthetic routes, reducing waste and energy consumption.

In conclusion, 3-Bromopropionyl chloride (CAS No. 15486-96-1) is a versatile and highly reactive compound with significant implications in pharmaceuticals, agrochemicals, and materials science. Its unique molecular structure and reactivity make it an indispensable tool for chemists and researchers worldwide. As scientific understanding continues to evolve, new applications for this compound are likely to emerge, further solidifying its importance in modern chemistry.